(6S)-6-(2,4-Dinitrophenyl)oxan-2-one

• CAS No.: 61521-47-9
• Molecular Formula: C11H10N2O6
• Molecular Weight: 266.21 g/mol
• IUPAC Name: (6S)-6-(2,4-dinitrophenyl)oxan-2-one
• InChI: InChI=1S/C11H10N2O6/c14-11-3-1-2-10(19-11)8-5-4-7(12(15)16)6-9(8)13(17)18/h4-6,10H,1-3H2/t10-/m0/s1
• InChI Key: UWKKBCWZSNCNQJ-JTQLQIEISA-N
• Isomeric SMILES: C1C[C@H](OC(=O)C1)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C1CC(OC(=O)C1)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

“(6S)-6-(2,4-Dinitrophenyl)oxan-2-one” is a chiral δ-lactone derivative featuring a 2,4-dinitrophenyl (DNP) substituent at the 6-position of a six-membered oxan-2-one ring. The compound’s stereochemistry (S-configuration at C6) and electron-withdrawing DNP group significantly influence its physicochemical properties, such as stability, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6S)-6-(2,4-Dinitrophenyl)oxan-2-one typically involves the reaction of a suitable oxanone precursor with 2,4-dinitrophenyl reagents under controlled conditions. The reaction conditions often include the use of solvents such as diethyl ether and catalysts to facilitate the reaction. The specific steps and conditions can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

Industrial production of (6S)-6-(2,4-Dinitrophenyl)oxan-2-one may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

(6S)-6-(2,4-Dinitrophenyl)oxan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the dinitrophenyl group to other functional groups.

Substitution: The compound can participate in substitution reactions where the dinitrophenyl group is replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro-derivatives, while reduction can produce amine derivatives. Substitution reactions can result in a wide range of products depending on the nucleophile used .

Scientific Research Applications

(6S)-6-(2,4-Dinitrophenyl)oxan-2-one has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (6S)-6-(2,4-Dinitrophenyl)oxan-2-one involves its interaction with specific molecular targets and pathways. The dinitrophenyl group can interact with nucleophilic sites on proteins and enzymes, potentially altering their function. The oxanone ring may also play a role in the compound’s reactivity and interactions with other molecules .

Comparison with Similar Compounds

Table 1: Kinetic and Thermodynamic Parameters for Hydrazine Reactions with DNP Derivatives

Compound	kA (M⁻¹s⁻¹)	ΔH° (kJ/mol)	ΔS° (J/mol·K)
1-Methoxy-2,4-dinitrobenzene	0.15	58.2	-34.1
2,4-Dinitrophenyl phenyl ether	0.09	62.7	-28.5
2,4-Dinitrophenyl phenyl sulfide	0.12	60.1	-31.3
2,4-Dinitrophenyl phenyl sulfone	0.07	65.4	-25.8

Key Observations :

Rate Constants (kA) : The target compound’s lactone ring may exhibit slower reactivity with hydrazine due to steric hindrance and electronic effects, contrasting with the moderate rates of aryl ethers/sulfides.

Thermodynamics : The DNP group’s electron-withdrawing nature lowers activation enthalpies (ΔH°) across all derivatives. However, the lactone’s ring strain could further reduce ΔH° compared to planar aryl systems.

Steric Effects : Bulky substituents (e.g., sulfone groups) reduce kA values, suggesting that the target compound’s lactone ring might similarly impede nucleophilic attack.